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Compound of Interest

Compound Name: Hex-4-yn-2-ol

CAS No.: 19780-83-7

Cat. No.: B026848

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds is a cornerstone of laboratory safety and

environmental responsibility. This guide provides a detailed protocol for the safe disposal of

Hex-4-yn-2-ol, a flammable and potentially hazardous unsaturated alcohol. Adherence to

these procedures is critical to mitigate potential risks and ensure compliance with regulatory

standards.

Hazard Assessment
A thorough understanding of a compound's properties is the first step in its safe handling and

disposal. While a specific Safety Data Sheet (SDS) for Hex-4-yn-2-ol is not readily available,

its chemical structure as a secondary alcohol and an alkyne suggests it should be treated as a

flammable liquid with potential irritant and toxic properties. Related compounds exhibit

flammability, and some are harmful if swallowed or in contact with skin, and can cause serious

eye irritation.[1][2] Therefore, Hex-4-yn-2-ol must be managed as hazardous chemical waste.

Physicochemical and Hazard Profile
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The following table summarizes key data for Hex-4-yn-2-ol. Due to limited specific data,

hazard classifications are inferred from structurally similar compounds.

Property Value Reference

Molecular Formula C₆H₁₀O [3]

Molecular Weight 98.14 g/mol [3]

CAS Number 19780-83-7 [3]

Appearance
Not explicitly stated, likely a

liquid

Boiling Point Not Available

Melting Point Not Available

Inferred Hazards
Flammable Liquid (Category 2

or 3)
[1][4][5][6]

Acute Toxicity (Oral, Dermal) -

Harmful
[1][2]

Skin Irritation

Serious Eye Irritation [1]

Specific Target Organ Toxicity [7]

Detailed Disposal Procedures
The following protocol provides a step-by-step process for the safe disposal of Hex-4-yn-2-ol
waste. Always consult your institution's Environmental Health and Safety (EHS) department for

specific local requirements.[8][9]

Step 1: Personal Protective Equipment (PPE) Before handling the chemical, ensure you are

wearing appropriate PPE. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.
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A flame-retardant lab coat.

Work should be conducted in a well-ventilated chemical fume hood to avoid inhalation of

vapors.[7]

Step 2: Waste Segregation and Collection

Do not mix Hex-4-yn-2-ol waste with other waste streams, especially incompatible materials

like strong oxidizing agents.[9][10]

Collect all waste containing Hex-4-yn-2-ol, including contaminated consumables (e.g.,

pipette tips, wipes, and absorbent materials from spill clean-ups), in a designated, leak-proof,

and chemically compatible container.[11] Plastic or glass bottles are typically used for liquid

waste.[8]

The container must have a secure screw-top cap to prevent leaks and evaporation.[12] Keep

the container closed at all times except when adding waste.[9][13]

Step 3: Labeling Proper labeling is crucial for safe disposal. The waste container must be

clearly labeled with:

The words "Hazardous Waste".[8][12]

The full chemical name: "Hex-4-yn-2-ol". Do not use abbreviations or chemical formulas.[8]

An accurate list of all components and their approximate percentages if it is a mixed waste

stream.[9]

Appropriate hazard pictograms (e.g., flammable, irritant, toxic).[8]

The date of waste generation and the name of the principal investigator or laboratory.[8]

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[11]
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The storage area must be equipped with secondary containment, such as a larger,

chemically resistant bin, to contain any potential leaks.[9][14]

Store the waste away from heat, sparks, open flames, and other ignition sources.[6]

Flammable waste is best stored in a dedicated, fire-rated cabinet.[9]

Ensure incompatible wastes are segregated. For instance, do not store flammable liquids

with oxidizers.[9]

Step 5: Final Disposal

Never dispose of Hex-4-yn-2-ol down the drain or in the regular trash.[11][15] This is illegal

and environmentally harmful.[16]

Arrange for pickup and final disposal through your institution's certified hazardous waste

program (e.g., EHS or a licensed hazardous waste disposal company).[8][14]

Complete all necessary waste disposal documentation required by your institution.[8][11]

Empty Container Disposal

An empty container that held Hex-4-yn-2-ol must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).[12]

The rinsate must be collected and disposed of as hazardous waste.[12][14]

After triple-rinsing and air-drying, deface the original label and the container may then be

disposed of in the regular trash or recycled, according to institutional policy.[12][14]

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the immediate area.[7]

If the spill is large or you are not trained to handle it, contact your institution's emergency

response team.
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Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial chemical absorbent.[11]

Carefully collect the absorbed material and any contaminated debris into a designated

hazardous waste container.[11]

Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous

waste.[11]

Label and store the spill clean-up waste according to the procedures outlined above.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Hex-4-yn-2-ol.
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Start:
Hex-4-yn-2-ol Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
at Point of Generation

Step 3: Use Designated,
Compatible Waste Container

Step 4: Affix Hazardous Waste Label
(Full Chemical Name, Hazards, Date)

Step 5: Store in Designated SAA
with Secondary Containment

Is the container full?

Continue to collect waste.
Keep container closed.

No

Step 6: Complete Waste
Disposal Documentation

Yes

Add more waste

Step 7: Arrange for Pickup
by Certified EHS Personnel

End:
Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Hex-4-yn-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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